Cas no 223420-33-5 (6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one)

• Product Name: 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one
• CAS No: 223420-33-5
• MF: C₁₀H₆BrClO₃
• MW: 289.509841442108
• MDL: MFCD20260145
• CID: 1408299
• PubChem ID: 18410344
• Update Time: 2025-05-25

6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-bromo-4-(chloromethyl)-7-hydroxy-
• 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one
• 223420-33-5
• TVUUWNOFLFDCFQ-UHFFFAOYSA-N
• EN300-23939521
• 6-Bromo-4-(chloromethyl)-7-hydroxy-2H-1-benzopyran-2-one
• SCHEMBL7450481
• 6-Bromo-4-chloromethyl-7-hydroxycoumarin
• DTXSID901236558

• MDL： MFCD20260145
• Inchi： 1S/C10H6BrClO3/c11-7-2-6-5(4-12)1-10(14)15-9(6)3-8(7)13/h1-3,13H,4H2
• InChI Key： TVUUWNOFLFDCFQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(CCl)=CC(=O)O2)O

Computed Properties

• Exact Mass: 287.91888
• Monoisotopic Mass: 287.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one

Comprehensive Overview of 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one (CAS No. 223420-33-5)

6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one, with the CAS number 223420-33-5, is a specialized organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, including a bromo substitution at the 6-position, a chloromethyl group at the 4-position, and a hydroxy group at the 7-position. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for coumarin derivatives like 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one has surged, driven by their potential applications in anticancer, antimicrobial, and anti-inflammatory therapies. Researchers are particularly interested in its role as a pharmacophore, which can be modified to enhance biological activity. For instance, the bromo and chloromethyl groups offer reactive sites for further functionalization, enabling the creation of targeted drug candidates. This aligns with the growing trend in precision medicine, where tailored molecular designs are crucial for effective treatment.

Another area of interest is the compound's potential in fluorescence-based applications. Coumarins are known for their luminescent properties, and modifications like those in 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one can fine-tune emission spectra for use in bioimaging or sensor development. This ties into the broader scientific community's focus on non-invasive diagnostic tools, a hot topic in modern healthcare innovation.

From a synthetic chemistry perspective, the compound's CAS No. 223420-33-5 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often seek this compound for structure-activity relationship (SAR) studies, where slight modifications to its framework can reveal insights into drug efficacy and toxicity. The hydroxy group, for example, is a common target for esterification or glycosylation, expanding its utility in prodrug design.

Environmental and green chemistry considerations also play a role in the compound's relevance. As industries move toward sustainable synthesis methods, optimizing the production of 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one with minimal waste has become a priority. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production.

In summary, 6-bromo-4-(chloromethyl)-7-hydroxy-2H-chromen-2-one (CAS 223420-33-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and biotechnology. Its structural versatility and relevance to cutting-edge research topics ensure its continued importance in scientific advancements. For researchers and industry professionals, understanding its properties and potential is key to unlocking innovative solutions in health and technology.